![molecular formula C18H14FN3OS B2974426 2-((1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetonitrile CAS No. 1207046-46-5](/img/structure/B2974426.png)
2-((1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetonitrile
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Description
2-((1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetonitrile is a useful research compound. Its molecular formula is C18H14FN3OS and its molecular weight is 339.39. The purity is usually 95%.
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Scientific Research Applications
Spectral Properties and Fluorophore Applications
Research on imidazole-based compounds, including those similar to the specified chemical, has shown significant potential in the development of novel fluorophores. These compounds exhibit strong fluorescence and have been studied for their spectral properties in different solvents and polymer matrices. The studies have explored their absorption and fluorescence spectra, revealing their potential use in optical and electroluminescence applications. For instance, imidazole-based Y-shaped fluorophores have demonstrated intense absorption bands and significant fluorescence in visible regions, suggesting their utility in OLED devices and as optical sensors (Danko et al., 2012; Muruganantham et al., 2019).
Synthesis and Antimicrobial Activity
The synthesis of novel Schiff bases using derivatives similar to the specified chemical has been reported, with some compounds exhibiting excellent antimicrobial activity. This highlights the potential of these compounds in the development of new antimicrobial agents (Puthran et al., 2019).
Analytical and Sensing Applications
Imidazole compounds have been explored for their sensing applications, particularly in the detection of metal ions. For example, a study demonstrated the use of an imidazole compound as a fluorimetric sensor for Cu2+ determination in tap water, showcasing its potential for environmental monitoring and analytical chemistry (Ocak, 2020).
Structural and Vibrational Studies
The structural and vibrational properties of imidazole derivatives have been characterized, providing insights into their molecular structures and potential interactions. Such studies are essential for understanding the physicochemical properties of these compounds and their applications in materials science and chemistry (Saeed et al., 2011).
Properties
IUPAC Name |
2-[1-(4-fluorophenyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14FN3OS/c1-23-16-8-2-13(3-9-16)17-12-21-18(24-11-10-20)22(17)15-6-4-14(19)5-7-15/h2-9,12H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFVXIJHGCRUWCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)F)SCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.